Cas no 3288-04-8 (2-Methoxyphenyl isothiocyanate)

2-Methoxyphenyl isothiocyanate Properties

Names and Identifiers

• 2-Methoxyphenyl isothiocyanate
• Isothiocyanic Acid 2-Methoxyphenyl Ester
• O-Methoxyphenyl Isothiocyanate
• 1-isothiocyanato-2-methoxy-benzene
• 2-methoxybenzenisothiocyanate
• 2-Methoxy-phenylisothiocyanat
• Benzene,1-isothiocyanato-2-methoxy
• HMS1785K11
• J-802093
• DTXSID10334404
• BP-10889
• AKOS000212243
• 2-Methoxyphenyl isothiocyanate, 98%
• orthomethoxyphenyl isothiocyanate
• 2-METHOXYPHENylisoTHIOCYANATE
• EN300-17323
• 1-Isothiocyanato-2-methoxybenzene #
• F1915-0002
• SCHEMBL331765
• Benzene, 1-isothiocyanato-2-methoxy-
• o-Methoxyphenylisothiocyanat
• I0512
• Z56921378
• 1-Isothiocyanato-2-methoxybenzene
• D91175
• MFCD00011675
• 2-isothiocyanato-1-methoxy-benzene
• 3288-04-8
• FT-0608829
• BBL027787
• DTXCID80285494
• DB-021305
• STL358505
• +Expand

• MDL： MFCD00011675
• InChIKey： QKAOOWJWWKWWOZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NOS/c1-10-8-5-3-2-4-7(8)9-6-11/h2-5H,1H3
• SMILES： COC1=CC=CC=C1N=C=S
• BRN： 638293

Computed Properties

• Exact Mass: 165.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.025
• Heavy Atom Count: 11
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Surface Charge: 0
• Topological Polar Surface Area: 21.6

Experimental Properties

• LogP: 2.42950
• PSA: 53.68000
• Refractive Index: n20/D 1.6443(lit.)
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 267°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.196 g/mL at 25 °C(lit.)

2-Methoxyphenyl isothiocyanate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S45-S38-S36/37/39-S28A-S26-S28-S27
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38; R23/24/25; R34
• Hazard Level：8
• Dangerous goods sign： T C
• Hazardous Material transportation number：2922
• Hazard Statement： H302+H332-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34-36/37
• Signal Word：Danger
• HazardClass：8

2-Methoxyphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides